(2R,3R)-2-Aminooctadecane-1,3-diol

• CAS No.: 6036-86-8
• Product Name: (2R,3R)-2-Aminooctadecane-1,3-diol
• Molecular Formula: C18H39NO2
• Molecular Weight: 301.5 g/mol
• IUPAC Name: (2R,3R)-2-aminooctadecane-1,3-diol
• Standard InChI: InChI=1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18-/m1/s1
• Standard InChIKey: OTKJDMGTUTTYMP-QZTJIDSGSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCC[C@H]([C@@H](CO)N)O
• SMILES: CCCCCCCCCCCCCCCC(C(CO)N)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(C(CO)N)O
• Appearance: Unit:1 mgSolvent:nonePurity:98+%Physical solid
• Synonyms: 2-aminooctadecane-1,3-diol; dihydrosphingosine; erythro-D-sphinganine; safingol; safingol hydrochloride; safingol, ((R*,S*)-(+-))-isomer; safingol, (R-(R*,R*))-isomer; safingol, (S-(R*,S*))-isomer; saginfol; SPC 100270; SPC-100270; sphinganine; threo-dihydrosphingosine
• Reference: 1. W. Zheng “Fenretinide increases dihydroceramide and dihydrosphingolipids due to inhibition of dihydroceramide desaturase” Georgia Institute of Technology, 20062. A. Bielawska “Selectivity of Ceramide-Mediated Biology Lack of Activity of erythro-Dihydroceramide” Journal of Biological Chemistry, vol. 268 pp. 26226-26232, 19933. B. Buehrer and R. Bell “Inhibition of Sphingosine Kinase in Vitro and in Platelets Implications for Signal Transduction Pathways” Journal of Biological Chemistry, vol. 267 pp. 3154-3159, 1992
• PubChem Compound: 5746414
• Last Modified: Nov 11 2021